Cas no 640296-18-0 (4-Cyanopyridine-2-carbonyl chloride)

4-Cyanopyridine-2-carbonyl chloride structure
640296-18-0 structure
Product Name:4-Cyanopyridine-2-carbonyl chloride
CAS No:640296-18-0
MF:C7H3ClN2O
MW:166.564520120621
CID:961110
PubChem ID:45081395
Update Time:2025-04-19

4-Cyanopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonyl chloride, 4-cyano- (9CI)
    • 4-cyanopyridine-2-carbonyl chloride
    • 4-cyanopicolinoyl chloride
    • DB-282458
    • 2-PYRIDINECARBONYL CHLORIDE, 4-CYANO-
    • SCHEMBL17495430
    • DTXSID10664571
    • 640296-18-0
    • WQGRQYZSELACNH-UHFFFAOYSA-N
    • 4-Cyanopyridine-2-carbonyl chloride
    • Inchi: 1S/C7H3ClN2O/c8-7(11)6-3-5(4-9)1-2-10-6/h1-3H
    • InChI Key: WQGRQYZSELACNH-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C#N)C=CN=1)=O

Computed Properties

  • Exact Mass: 165.9933904g/mol
  • Monoisotopic Mass: 165.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.8Ų
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